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Compound of Interest

Compound Name:
4-(Chloromethyl)-2-

methoxypyridine

Cat. No.: B1591422 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 4-
(Chloromethyl)-2-methoxypyridine, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure safe

laboratory practices and mitigate risks associated with this chemical.

Hazard Identification and Classification
4-(Chloromethyl)-2-methoxypyridine and its hydrochloride salt are hazardous chemicals that

require careful handling. The primary hazards include irritation to the skin, eyes, and respiratory

system.[1][2][3] Some forms of the compound can be harmful if swallowed or in contact with

skin and may cause an allergic skin reaction.[4][5]
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Hazard Category GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS07 Warning

H315: Causes skin

irritation.[1][2][3]

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes serious

eye irritation.[1][2][3]

Specific Target Organ

Toxicity
GHS07 Warning

H335: May cause

respiratory irritation.[1]

[2][3]

Acute Toxicity (Oral) GHS07 Danger
H302: Harmful if

swallowed.[4][5]

Acute Toxicity

(Dermal)
GHS07 Danger

H312: Harmful in

contact with skin.[5]

Skin Sensitization GHS07 Danger

H317: May cause an

allergic skin reaction.

[4][5]

Serious Eye Damage GHS05 Danger
H318: Causes serious

eye damage.[5][6]

Long-term aquatic

hazard
GHS09 Danger

H411 / H413: Toxic or

may cause long

lasting harmful effects

to aquatic life.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The selection of PPE should

be based on a thorough risk assessment of the specific procedures being performed.

Engineering Controls
Ventilation: Always handle 4-(Chloromethyl)-2-methoxypyridine in a well-ventilated area.

[2][5] A certified chemical fume hood is required to control the generation of vapors and dust.
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Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[7]

Recommended Personal Protective Equipment
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Body Part PPE Recommendation
Specifications and Best
Practices

Eye and Face
Chemical safety goggles and a

face shield

Goggles must provide

protection against chemical

splashes.[8][9] A face shield

should be worn in conjunction

with goggles, especially when

there is a significant risk of

splashing.[9]

Skin and Body
Chemical-resistant lab coat or

coveralls

Wear a flame-retardant and

antistatic protective lab coat.

Ensure clothing provides full

coverage of the arms. For

larger quantities or splash

potential, consider chemical-

resistant coveralls.[8][10]

Hands
Chemical-resistant gloves

(Nitrile rubber recommended)

Always wear appropriate

protective gloves to prevent

skin exposure.[7] Nitrile rubber

gloves are a suitable option.[2]

It is advisable to wear two

pairs of gloves (double-

gloving).[10][11] Change

gloves immediately if they

become contaminated.

Respiratory NIOSH-approved respirator

If engineering controls are

insufficient to maintain

exposure below acceptable

limits, or during spill cleanup, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[7]

[12]
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Operational and Disposal Plans
Safe Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly. Have spill

cleanup materials readily available.

Handling: Avoid all personal contact, including inhalation of dust or vapors.[6][13] Do not eat,

drink, or smoke in the handling area.[3][5]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[5]

Remove and wash contaminated clothing before reuse.[2][5]

Spill Response Protocol
Evacuation: In case of a significant spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For dry spills, use dry cleanup procedures to avoid generating dust.[6] For

liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the spilled material and

place it into a suitable, labeled container for disposal.[2][7]

Decontamination: Clean the spill area thoroughly.

Waste Disposal Plan
Collection: Collect all waste containing 4-(Chloromethyl)-2-methoxypyridine in a

designated, properly labeled, and sealed container.[5][6]

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations.[5][13] This may involve dissolving the material in a combustible solvent and

burning it in a chemical incinerator equipped with an afterburner and scrubber.[5] Do not

allow the product to enter drains or waterways.[5][7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-(Chloromethyl)-2-
methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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